Cas no 51579-81-8 (Benzeneacetic acid, 2-amino-5-benzoyl-)
51579-81-8 structure
Product Name:Benzeneacetic acid, 2-amino-5-benzoyl-
CAS No:51579-81-8
MF:C15H13NO3
MW:255.268624067307
CID:1571811
PubChem ID:13408170
Update Time:2025-04-21
Benzeneacetic acid, 2-amino-5-benzoyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2-amino-5-benzoyl-
- 2-(2-amino-5-benzoylphenyl)acetic acid
- 51579-81-8
- CHEMBL28972
- 2-Amino-5-benzoylphenylacetic Acid
- XEUUQQCQFHDEBD-UHFFFAOYSA-N
- (2-Amino-5-benzoylphenyl)acetic acid
- DTXSID10539831
- SCHEMBL10696478
-
- Inchi: 1S/C15H13NO3/c16-13-7-6-11(8-12(13)9-14(17)18)15(19)10-4-2-1-3-5-10/h1-8H,9,16H2,(H,17,18)
- InChI Key: XEUUQQCQFHDEBD-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1=CC=C(C(CC(=O)O)=C1)N
Computed Properties
- Exact Mass: 255.08959
- Monoisotopic Mass: 255.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.39
Benzeneacetic acid, 2-amino-5-benzoyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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